Cas no 17617-25-3 (2-(2-Amino-5-bromophenyl)-2-oxoacetic acid)

• Product Name: 2-(2-Amino-5-bromophenyl)-2-oxoacetic acid
• CAS No: 17617-25-3
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 1040958
• PubChem ID: 13081225
• Update Time: 2025-04-20

2-(2-Amino-5-bromophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-5-bromophenyl)-2-oxoacetic acid
• (2-amino-5-bromo-phenyl)-glyoxylic acid
• (2-Amino-5-brom-phenyl)-glyoxylsaeure
• 5-Brom-isatinsaeure
• AGN-PC-00KSQH
• AK-80231
• bromoisatic acid
• SureCN5707564
• 17617-25-3
• DB-291628
• 5-bromoisatic acid
• DTXSID50517592
• (2-Amino-5-bromophenyl)(oxo)acetic acid
• DB-329127
• SCHEMBL5707564
• 2-(2-Amino-5-bromophenyl)-2-oxoaceticacid
• SB80709
• AMY32350

• Inchi： 1S/C8H6BrNO3/c9-4-1-2-6(10)5(3-4)7(11)8(12)13/h1-3H,10H2,(H,12,13)
• InChI Key： FCDLJEVIQXILCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(C(=O)O)=O)C=1)N

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.4Ų